Cas no 116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-)
116314-64-8 structure
Product Name:Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
CAS No:116314-64-8
MF:C8H5F3O3
MW:206.118713140488
CID:131179
PubChem ID:19389188
Update Time:2025-04-19
Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-
- 3,4-dihydroxy-5-(trifluoromethyl)benzaldehyde
- Benzaldehyde, 3,4-dihydroxy-5-(trifluoromethyl)- (9CI)
- 3,4-Dihydroxy-5-trifluoromethyl-benzaldehyde
- 116314-64-8
- DTXSID90598608
- 3,4-dihydroxy-5-trifluoromethylbenzaldehyde
- CHEMBL166908
- SCHEMBL8848334
- BDBM50017847
-
- Inchi: 1S/C8H5F3O3/c9-8(10,11)5-1-4(3-12)2-6(13)7(5)14/h1-3,13-14H
- InChI Key: ZPXDAYCKOAHUCE-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=O)C=C(C=1O)O)(F)F
Computed Properties
- Exact Mass: 206.01905
- Monoisotopic Mass: 206.01907850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
116314-64-8 (Benzaldehyde,3,4-dihydroxy-5-(trifluoromethyl)-) Related Products
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